Cas no 40397-19-1 (2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide)

• Product Name: 2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide
• CAS No: 40397-19-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5796916
• PubChem ID: 165993357
• Update Time: 2025-05-25

2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide
• EN300-27191035
• 40397-19-1

• Inchi： 1S/C13H13NO3/c15-10-7-4-8-11(16)12(10)13(17)14-9-5-2-1-3-6-9/h1-3,5-6,15H,4,7-8H2,(H,14,17)
• InChI Key： RAHGMMUFYKDPNV-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC2C=CC=CC=2)=O)C(CCC1)=O

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide

Introduction to 2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide (CAS No. 40397-19-1)

2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide (CAS No. 40397-19-1) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, featuring a cyclohexene backbone with hydroxyl, oxo, and amide functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a phenyl group at the amide position enhances its chemical diversity, making it a valuable scaffold for designing novel bioactive molecules.

The compound's structure is highly intriguing due to the combination of its cyclic and acyclic moieties, which contribute to its versatile reactivity and binding capabilities. The hydroxyl group at the 2-position introduces polarity, while the oxo group at the 6-position influences electron density distribution, making it a promising candidate for further derivatization. The N-phenylcyclohexene core provides a rigid yet flexible framework, allowing for optimal interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide. Its molecular architecture suggests that it may exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways. Preliminary studies have indicated that derivatives of this compound could possess anti-inflammatory, antimicrobial, and even anticancer properties. These findings are particularly exciting given the increasing demand for innovative therapeutic agents.

The synthesis of 2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide involves multi-step organic reactions, including cyclization, hydroxylation, and amide formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm the structural integrity of the compound.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. Researchers have been leveraging computational chemistry tools to predict binding affinities and identify possible target proteins. These virtual screening approaches have helped in narrowing down promising candidates for experimental validation. The integration of experimental data with computational models has significantly accelerated the process of identifying novel drug candidates.

The pharmacokinetic profile of 2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide is another critical area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety. Preclinical studies have begun to explore these parameters, providing valuable insights into its biological behavior. These studies are crucial for determining the appropriate dosage regimen and identifying potential side effects.

Moreover, the environmental impact of synthesizing and handling 2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide has been carefully considered. Green chemistry principles have been applied to minimize waste and reduce energy consumption during production. Solvent recovery systems and catalytic processes have been implemented to enhance sustainability without compromising yield or purity. Such efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

The future prospects for 2-hydroxy-6-oxo-N-phenylcyclohex-1-ene-1-carboxamide are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this field. By combining traditional synthetic chemistry with cutting-edge biotechnological approaches, scientists are paving the way for next-generation therapeutics derived from this versatile scaffold.

In conclusion,2-hydroxy-6-oxxo-N phenylcyclohex - 1 - ene - 1 - carboxamide (CAS No . 40397 - 19 - 1 ) represents a promising compound with significant potential in pharmaceutical research . Its unique structure , coupled with its favorable pharmacological properties , makes it an attractive candidate for further development . As research progresses , we can expect to see more applications emerging from this remarkable molecule . p >